Cas no 2137538-84-0 (4-(2-Cyclopropylacetyl)-1,3,4-oxadiazinan-2-one)

• Product Name: 4-(2-Cyclopropylacetyl)-1,3,4-oxadiazinan-2-one
• CAS No: 2137538-84-0
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 6258206
• PubChem ID: 165457266
• Update Time: 2025-10-31

4-(2-Cyclopropylacetyl)-1,3,4-oxadiazinan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-cyclopropylacetyl)-1,3,4-oxadiazinan-2-one
• 2137538-84-0
• EN300-712490
• 4-(2-Cyclopropylacetyl)-1,3,4-oxadiazinan-2-one

• Inchi： 1S/C8H12N2O3/c11-7(5-6-1-2-6)10-3-4-13-8(12)9-10/h6H,1-5H2,(H,9,12)
• InChI Key： BLXODKHZXYNCLF-UHFFFAOYSA-N
• SMILES： O=C(CC1CC1)N1CCOC(N1)=O

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.6Ų

Additional information on 4-(2-Cyclopropylacetyl)-1,3,4-oxadiazinan-2-one

Comprehensive Overview of 4-(2-Cyclopropylacetyl)-1,3,4-oxadiazinan-2-one (CAS No. 2137538-84-0)

In the realm of organic chemistry and pharmaceutical research, 4-(2-Cyclopropylacetyl)-1,3,4-oxadiazinan-2-one (CAS No. 2137538-84-0) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique oxadiazinane core and cyclopropylacetyl substituent, offers a versatile scaffold for drug discovery and material science applications. Its molecular structure, combining a 1,3,4-oxadiazinan-2-one backbone with a cyclopropyl moiety, presents intriguing possibilities for modulating biological activity and physicochemical properties.

The growing attention toward 4-(2-Cyclopropylacetyl)-1,3,4-oxadiazinan-2-one aligns with broader trends in medicinal chemistry, where researchers are increasingly exploring saturated heterocycles for their improved metabolic stability and bioavailability compared to aromatic counterparts. As the pharmaceutical industry shifts focus toward targeted therapies and small molecule drugs, compounds like this have gained traction in virtual screening libraries and lead optimization programs. The presence of both hydrogen bond donors/acceptors and lipophilic regions in its structure makes it particularly interesting for fragment-based drug design approaches.

From a synthetic chemistry perspective, the preparation of CAS 2137538-84-0 involves sophisticated multi-step organic synthesis protocols. Typical routes may commence with the construction of the oxadiazinane ring system followed by selective N-acylation with 2-cyclopropylacetyl derivatives. The compound's stability profile suggests it could serve as a valuable chemical intermediate for further derivatization, particularly in the development of novel enzyme inhibitors or receptor modulators. Recent patent literature indicates growing interest in similar structures for potential applications in central nervous system disorders and metabolic disease research.

The physicochemical properties of 4-(2-Cyclopropylacetyl)-1,3,4-oxadiazinan-2-one contribute to its research utility. With calculated parameters suggesting moderate lipophilicity (clogP) and polar surface area, this compound occupies a favorable position in drug-like chemical space. These characteristics, combined with its molecular weight below 500 Da, make it compliant with Lipinski's rule of five criteria for oral bioavailability. Researchers investigating structure-activity relationships (SAR) in related chemical series frequently employ such compounds as reference points or starting materials for analog development.

In the context of current research trends, this compound's structural features resonate with several hot topics in chemical biology. The cyclopropyl group has witnessed renewed interest due to its ability to confer conformational restriction and metabolic stability to drug candidates. Meanwhile, the oxadiazinane core represents an under explored heterocycle that may offer novel pharmacophore configurations compared to more common ring systems. These attributes position CAS 2137538-84-0 as a potentially valuable tool compound for probing protein-ligand interactions and molecular recognition phenomena.

Analytical characterization of 4-(2-Cyclopropylacetyl)-1,3,4-oxadiazinan-2-one typically involves advanced spectroscopic techniques. Nuclear magnetic resonance (NMR) studies reveal distinct patterns for the oxadiazinane protons and cyclopropyl methylene groups, while mass spectrometry confirms the expected molecular ion. High-performance liquid chromatography (HPLC) methods have been developed to assess purity, with this compound generally exhibiting good stability under standard storage conditions. Such analytical data is crucial for researchers seeking to incorporate this molecule into their medicinal chemistry programs or chemical biology studies.

The commercial availability of 4-(2-Cyclopropylacetyl)-1,3,4-oxadiazinan-2-one from specialty chemical suppliers has facilitated its adoption in various research settings. While not yet widely used in clinical development, its structural novelty and synthetic accessibility make it a compelling subject for hit-to-lead optimization campaigns. The compound's patent status and freedom-to-operate position remain areas of active investigation by pharmaceutical companies exploring new intellectual property opportunities in heterocyclic chemistry space.

Looking forward, the scientific community anticipates expanded applications for CAS 2137538-84-0 and related analogs. Emerging research areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors may benefit from the compound's modular architecture, which allows for strategic functionalization. Additionally, its potential as a bioisostere for more conventional heterocycles continues to attract attention from computational chemists engaged in molecular modeling and de novo drug design projects.

In conclusion, 4-(2-Cyclopropylacetyl)-1,3,4-oxadiazinan-2-one represents an intriguing case study in contemporary medicinal chemistry. Its balanced combination of structural novelty, synthetic tractability, and drug-like properties positions it as a valuable building block for pharmaceutical research. As the field continues to explore underutilized heterocyclic systems, compounds like this will likely play increasingly important roles in addressing unmet medical needs through innovative small molecule therapeutics.